Cas no 26647-82-5 (4-Oxo-4-phosphonobutanoic acid)

• Product Name: 4-Oxo-4-phosphonobutanoic acid
• CAS No: 26647-82-5
• MF: C₄H₇O₆P
• MW: 182.0685
• CID: 2601379
• Update Time: 2024-10-30

4-Oxo-4-phosphonobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Succinyl phosphonate
• 4-oxo-4-phosphonobutanoic acid
• Butanoic acid, 4-oxo-4-phosphono-
• 4-Phosphono-4-oxobutanoic acid
• 4-Oxo-4-phosphonobutanoic acid

• Inchi： 1S/C4H7O6P/c5-3(6)1-2-4(7)11(8,9)10/h1-2H2,(H,5,6)(H2,8,9,10)
• InChI Key： XUHDEWZJMFKPOD-UHFFFAOYSA-N
• SMILES： P(C(C([H])([H])C([H])([H])C(=O)O[H])=O)(=O)(O[H])O[H]

Computed Properties

• Exact Mass: 181.99802494 g/mol
• Monoisotopic Mass: 181.99802494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 112
• Molecular Weight: 182.07

4-Oxo-4-phosphonobutanoic acid Security Information

• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates